![molecular formula C10H17NO3 B6239404 rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate CAS No. 1384289-79-5](/img/no-structure.png)
rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate
Description
“rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate” is a derivative of the bicyclo[3.3.1]nonane moiety . This moiety is predominant in many biologically active natural products and is known for its exceptional characteristics . Derivatives of bicyclo[3.3.1]nonane have been used in asymmetric catalysis and as potent anticancer entities .
Synthesis Analysis
The synthesis of bicyclo[3.3.1]nonane derivatives has been well studied . For instance, the fragmentation reaction of 1,3-disubstituted-adamantanes has been used to produce bicyclo[3.3.1]nonane derivatives . Recently, Skomorokhov and coworkers described the reaction of 1,3-dibromoadamantane with glycols in the presence of sodium glycolate to synthesize bicyclo[3.3.1]nonane derivatives .Molecular Structure Analysis
The molecular structure of “rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate” and its derivatives has been examined in various studies . The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings was found to be significant compared to the saturated analogues . The hydrogen bonds in the starting bicyclononane diene diol rac - 1, and the weaker hydrogen bonds in the dienone rac - 2, and the bromo and nitrile derivatives, rac - 3, rac - 4 and (+)- 4, respectively, were found significant for the overall structure .Chemical Reactions Analysis
The chemical reactions involving “rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate” and its derivatives are complex and diverse . For example, the 9-borabicyclo[3.3.1]nonane, a commercially available reagent, is used as a versatile hydroborating reagent to synthesize organoboranes . The reagent exhibits remarkable regio-, chemo-, and stereoselectivity during hydroboration reactions .Future Directions
The future directions in the research of “rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate” and its derivatives could involve exploring new synthetic routes, studying their potential applications in various fields such as asymmetric catalysis and anticancer therapies, and further investigating their physical and chemical properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate involves the protection of a primary amine, followed by a Michael addition reaction, and finally, esterification.", "Starting Materials": [ "3-azabicyclo[3.3.1]nonane", "Methyl acrylate", "Triethylamine", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Diethyl ether", "Ethyl acetate" ], "Reaction": [ "3-azabicyclo[3.3.1]nonane is reacted with methyl acrylate in the presence of triethylamine and methanol to form the Michael addition product.", "The primary amine is then protected by treatment with hydrochloric acid and sodium bicarbonate to form the corresponding amine hydrochloride salt.", "The protected amine is then reacted with sodium bicarbonate and methyl acrylate to form the desired ester product.", "The ester product is then deprotected by treatment with hydrochloric acid and sodium bicarbonate to form the final compound, rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate.", "The final compound is purified by extraction with diethyl ether and ethyl acetate." ] } | |
CAS RN |
1384289-79-5 |
Product Name |
rac-methyl (1R,5R,6R)-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylate |
Molecular Formula |
C10H17NO3 |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
